Cas no 158589-14-1 (5,5''-dimethyl-2,2':6',2''-terpyridine)
158589-14-1 structure
Product Name:5,5''-dimethyl-2,2':6',2''-terpyridine
CAS No:158589-14-1
MF:C17H15N3
MW:261.321103334427
CID:1336786
PubChem ID:11139894
Update Time:2025-04-20
5,5''-dimethyl-2,2':6',2''-terpyridine Chemical and Physical Properties
Names and Identifiers
-
- 5,5''-dimethyl-2,2':6',2''-terpyridine
- 2,2':6',2''-terpyridine, 5,5''-dimethyl-
- 5,5''-Dimethyl-2,2':6',2''-terpyridin
- 5,5''-Diméthyl-2,2':6',2''-terpyridine
- InChI=1/C17H15N3/c1-12-6-8-14(18-10-12)16-4-3-5-17(20-16)15-9-7-13(2)11-19-15/h3-11H,1-2H3
- SCHEMBL8025640
- 2,6-Di(5-methylpyridine-2-yl)pyridine
- 158589-14-1
- MTUFVDWNXIHHGX-UHFFFAOYSA-
- J-400682
-
- Inchi: 1S/C17H15N3/c1-12-6-8-14(18-10-12)16-4-3-5-17(20-16)15-9-7-13(2)11-19-15/h3-11H,1-2H3
- InChI Key: MTUFVDWNXIHHGX-UHFFFAOYSA-N
- SMILES: N1C(=CC=CC=1C1C=CC(C)=CN=1)C1C=CC(C)=CN=1
Computed Properties
- Exact Mass: 261.12675
- Monoisotopic Mass: 261.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.67
5,5''-dimethyl-2,2':6',2''-terpyridine Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
158589-14-1 (5,5''-dimethyl-2,2':6',2''-terpyridine) Related Products
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